(3,5-dimethoxybenzyl)(2-methoxybenzyl)amine

• IUPAC Name: N-[(3,5-dimethoxyphenyl)methyl]-1-(2-methoxyphenyl)methanamine
• InChI: InChI=1S/C17H21NO3/c1-19-15-8-13(9-16(10-15)20-2)11-18-12-14-6-4-5-7-17(14)21-3/h4-10,18H,11-12H2,1-3H3
• InChI Key: BREOMRSZUCUUMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNCC2=CC(=CC(=C2)OC)OC
• Molecular Formula: C17H21NO3
• Molecular Weight: 287.35 g/mol

Description

(3,5-dimethoxybenzyl)(2-methoxybenzyl)amine, also known as DOiP or 2C-I-NBOMe, is a synthetic compound that belongs to the NBOMe family of drugs. It is a potent hallucinogenic drug that has gained popularity among recreational drug users in recent years. However, this compound also has potential applications in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of (3,5-dimethoxybenzyl)(2-methoxybenzyl)amine involves its binding to the 5-HT2A receptor. This receptor is a G protein-coupled receptor that is coupled to the phospholipase C pathway. Activation of this pathway leads to the release of intracellular calcium and activation of protein kinase C. This, in turn, leads to the modulation of various cellular processes, including neurotransmitter release, gene expression, and cytoskeletal rearrangement.
Biochemical and physiological effects:
The biochemical and physiological effects of (3,5-dimethoxybenzyl)(2-methoxybenzyl)amine are similar to those of other hallucinogenic drugs, such as LSD and psilocybin. These effects include altered perception, changes in mood, and hallucinations. However, (3,5-dimethoxybenzyl)(2-methoxybenzyl)amine has been found to be more potent and longer-lasting than these other drugs. It also has a higher affinity for the 5-HT2A receptor, which may contribute to its unique effects.

Advantages and Limitations for Lab Experiments

The advantages of using (3,5-dimethoxybenzyl)(2-methoxybenzyl)amine in lab experiments include its high potency and selectivity for the 5-HT2A receptor. This makes it a useful tool for studying the role of this receptor in various physiological and pathological conditions. However, the use of (3,5-dimethoxybenzyl)(2-methoxybenzyl)amine in lab experiments also has limitations. One limitation is that it is a Schedule I controlled substance, which makes it difficult to obtain and use in research. Another limitation is that its effects are highly variable and subjective, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on (3,5-dimethoxybenzyl)(2-methoxybenzyl)amine. One direction is to study its effects on other serotonin receptors, such as the 5-HT1A and 5-HT2C receptors. Another direction is to investigate its potential therapeutic applications, such as in the treatment of depression, anxiety, and addiction. Additionally, more research is needed to understand the long-term effects of (3,5-dimethoxybenzyl)(2-methoxybenzyl)amine use and its potential for abuse.

Synthesis Methods

The synthesis of (3,5-dimethoxybenzyl)(2-methoxybenzyl)amine involves the reaction of 2-methoxybenzylamine with 3,5-dimethoxybenzaldehyde in the presence of a reducing agent. The resulting product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

(3,5-dimethoxybenzyl)(2-methoxybenzyl)amine has been used in scientific research as a tool to study the serotonin 2A receptor (5-HT2A). This receptor is involved in various physiological processes, including mood regulation, perception, and cognition. (3,5-dimethoxybenzyl)(2-methoxybenzyl)amine selectively binds to the 5-HT2A receptor and activates it, leading to altered perception and hallucinations. This makes it a useful tool for studying the role of this receptor in various physiological and pathological conditions.